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Compound of Interest

Compound Name: Disperse Orange 30

Cat. No.: B079229 Get Quote

A Comparative Analysis of Dyeing Efficiency: Disperse Orange 30 vs. Disperse Red 167

This guide provides a detailed comparison of the dyeing performance of two widely used

disperse dyes, C.I. Disperse Orange 30 and C.I. Disperse Red 167. Aimed at researchers and

professionals in the textile and material science fields, this document synthesizes key data on

their chemical properties, dyeing efficiency, and fastness characteristics, supported by

established experimental protocols.

Physicochemical Properties
Disperse Orange 30 and Disperse Red 167 are both monoazo disperse dyes, but they differ in

their molecular structure and weight, which influences their dyeing characteristics, such as

solubility and sublimation fastness.
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Property C.I. Disperse Orange 30 C.I. Disperse Red 167

C.I. Name Disperse Orange 30[1] Disperse Red 167[2]

CAS Number 12223-23-3 / 5261-31-4[1] 61968-52-3 / 26850-12-4[2]

Molecular Structure Single Azo Class[1] Single Azo Class[2]

Molecular Formula C₁₉H₁₇Cl₂N₅O₄[1] C₂₃H₂₆ClN₅O₇[2][3]

Molecular Weight 450.27 g/mol [1] 519.93 g/mol [2][3]

Appearance Orange/Brown Powder[1] Deep Red Powder[2][4]

Optimal Dyeing pH 4.0 - 7.0[1] 4.0 - 5.0[2][5]

Dyeing Efficiency and Color Yield
The dyeing efficiency of disperse dyes on polyester is commonly evaluated by the color

strength (K/S value), which indicates the depth of shade achieved on the fabric. While direct

comparative data for conventional aqueous dyeing is sparse, studies on supercritical carbon

dioxide (scCO₂) dyeing—a waterless dyeing technique—provide valuable insights into their

performance. Research shows that the K/S value curves for both dyes are suitable for building

color-matching systems, indicating predictable and reproducible dyeing behavior.[6]

The K/S values are concentration-dependent. A study establishing a color matching database

for scCO₂ dyeing demonstrated parallel K/S value curves for both Disperse Orange 30 and

Disperse Red 167, which is indicative of good compatibility when used together for trichromatic

dyeing.[6][7]

Fastness Properties
Fastness properties are critical indicators of a dye's performance, measuring the resistance of

the color to various environmental factors. Both dyes exhibit good to excellent fastness

properties on polyester, making them suitable for a wide range of applications.
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Fastness Property
Test Standard
(Typical)

C.I. Disperse
Orange 30

C.I. Disperse Red
167

Light Fastness
AATCC 16 / ISO 105-

B02
6[8] 7-8[5]

Washing Fastness
AATCC 61 / ISO 105-

C06
5[8] 5[5]

Sublimation Fastness
AATCC 117 / ISO

105-P01
5 (at 180°C)[8][9] 5 (Dry Heat)[5]

Rubbing Fastness
AATCC 8 / ISO 105-

X12
5[8] Not specified

Perspiration Fastness
AATCC 15 / ISO 105-

E04
4-5[1] 5[5]

Note: Fastness grades are typically rated on a scale of 1 to 5 (or 1 to 8 for light fastness),

where a higher number indicates better fastness.

Experimental Protocols
The following sections detail a standard methodology for applying these disperse dyes to

polyester fabric and subsequently testing their performance.

High-Temperature Exhaust Dyeing Protocol
This method is standard for dyeing polyester with disperse dyes, as temperatures above the

glass transition temperature of polyester (~80-100°C) are required to open the fiber structure

for dye penetration.[10][11]

Materials and Reagents:

Polyester fabric (scoured and pre-treated)

Disperse Orange 30 or Disperse Red 167

Dispersing agent (e.g., anionic/non-ionic blend)
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Acetic acid (to control pH)

Sodium hydrosulfite and Sodium hydroxide (for reduction clearing)

High-temperature, high-pressure dyeing apparatus

Procedure:

Dye Dispersion Preparation: Create a smooth, lump-free paste by mixing the required

amount of disperse dye with an equal amount of dispersing agent and a small volume of cold

water. Dilute this paste with warm water (40-50°C).[11]

Dyebath Setup: Set the dyebath with water at a liquor ratio of 10:1 to 20:1. Add the

dispersing agent and adjust the pH to the desired range (e.g., 4.5-5.5) using acetic acid.[10]

Dyeing Cycle:

Load the polyester fabric into the dyebath at approximately 60°C and run for 10-15

minutes for even wetting.[11][12]

Add the prepared dye dispersion to the bath.

Raise the temperature from 60°C to 130°C at a rate of 1-2°C per minute.[12]

Hold the temperature at 130°C for 45-60 minutes to allow for dye diffusion and fixation.[10]

[12]

Cool the dyebath down to 70-80°C at a rate of approximately 2°C per minute.[11] Drain

the bath.

Reduction Clearing: To remove unfixed surface dye and improve wash fastness, perform a

reduction clearing.[10][11] Prepare a new bath at 50°C containing sodium hydroxide (2 g/L)

and sodium hydrosulfite (2 g/L). Raise the temperature to 70-80°C and treat the fabric for 15-

20 minutes.[11]

Final Rinsing: Drain the reduction clearing bath, rinse the fabric thoroughly with hot water,

followed by a cold water rinse, and then dry.[12]
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Fastness Testing Protocols
Washing Fastness (ISO 105-C06): A dyed specimen is stitched between two undyed fabrics

(one cotton, one wool or polyester) and agitated in a solution containing a non-ionic

detergent (e.g., 5 g/L) at a specified temperature (e.g., 60°C) for 30 minutes.[13] The color

change of the specimen and the staining on the adjacent fabrics are evaluated using grey

scales.

Light Fastness (ISO 105-B02): The dyed fabric is exposed to a controlled artificial light

source (Xenon arc lamp) that simulates natural sunlight. The change in color is assessed by

comparing the exposed sample to a set of blue wool standards (grades 1-8).[14]

Sublimation Fastness (ISO 105-P01): The dyed sample is placed in a sublimation fastness

tester or between heated plates at a specific temperature (e.g., 180°C) for 30 seconds.[9][15]

The color change of the sample and staining of an adjacent undyed fabric are evaluated.[16]

Visualized Workflows and Relationships
Diagrams created using Graphviz provide a clear visual representation of the experimental

processes and comparative logic.
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Caption: High-Temperature Exhaust Dyeing Workflow for Polyester.
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Caption: At-a-Glance Comparison of Dye Properties.

Conclusion
Both Disperse Orange 30 and Disperse Red 167 are highly effective dyes for polyester,

offering robust performance, particularly when applied via high-temperature methods. The

primary distinction lies in their shade and light fastness. Disperse Red 167 offers exceptional

light fastness, making it a superior choice for applications requiring high durability to light

exposure.[5] Disperse Orange 30 also provides good all-around fastness properties and is

noted for its suitability in creating combination shades.[1] The choice between them will

ultimately depend on the desired color and the specific performance requirements of the end

product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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